Cas no 13562-76-0 (Butan-2-yl 3-Oxobutanoate)

Butan-2-yl 3-Oxobutanoate Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,1-methylpropyl ester
• sec-Butyl Acetoacetate
• <i>sec<
• ACETOACETIC ACID SEC-BUTYL ESTER
• butan-2-yl 3-oxobutanoate
• i>-Butyl Acetoacetate
• Sec-butyl 3-oxobutanoate
• sec-Butyl Acetaoacetate
• ACETOACETICSEC-BUTYLESTER
• R,S-3-Oxo-butyricacidsec-butylester
• Acetoacetic acid 1-methylpropyl ester
• (R,S)-3-Oxo-butyricacidsec-butylester
• +Expand

• InChIKey： QSTNBMLCULGCQE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O3/c1-4-7(3)11-8(10)5-6(2)9/h7H,4-5H2,1-3H3
• SMILES： CCC(C)OC(=O)CC(=O)C

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 1.30720
• PSA: 43.37000
• Refractive Index: 1.4210-1.4240
• Boiling Point: 194°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.98

Butan-2-yl 3-Oxobutanoate Security Information

• Symbol: GHS07
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning

Butan-2-yl 3-Oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters